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Compound Name: Cycloxydim

Cat. No.: B1459944 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes and protocols provide detailed guidance on the spray

application parameters for the herbicide Cycloxydim in small plot field trials. The information is

compiled from various field studies and product guidelines to ensure accurate and effective trial

execution.

Cycloxydim Overview
Cycloxydim is a selective, post-emergence herbicide used for the control of annual and

perennial grass weeds in a variety of broadleaf crops.[1] As a member of the cyclohexanedione

family, it functions as an acetyl-CoA carboxylase (ACCase) inhibitor, disrupting fatty acid

synthesis in susceptible grass species.[1]

Experimental Design for Small Plot Field Trials
Effective small plot trials are foundational to accurate efficacy and crop safety evaluations. Key

design parameters include:

Plot Size: A minimum of 10 square meters is generally recommended for herbicide trials.[2]

However, plot dimensions can vary, with examples from field studies including 2 x 10 meters,

2.5 x 20 meters, and plots consisting of multiple rows (e.g., five 8-meter rows with 75 cm

spacing).[3]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1459944?utm_src=pdf-interest
https://www.benchchem.com/product/b1459944?utm_src=pdf-body
https://www.benchchem.com/product/b1459944?utm_src=pdf-body
https://www.benchchem.com/product/b1459944?utm_src=pdf-body
https://assets.greenbook.net/18-42-05-23-02-2017-Lb_284.pdf
https://assets.greenbook.net/18-42-05-23-02-2017-Lb_284.pdf
https://www.researchgate.net/publication/351732482_Co-formulants_and_adjuvants_affect_the_acute_aquatic_and_terrestrial_toxicity_of_a_cycloxydim_herbicide_formulation_to_European_common_frogs_Rana_temporaria
https://deerhunterforum.com/threads/clethodim-mix-ratio-per-gallon.2265/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1459944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Replication: To ensure statistical validity, treatments should be replicated at least four times.

[2] For areas with anticipated uneven pest pressure, 5 to 6 replicates may be beneficial.[4]

Trial Layout: A randomized complete block design is a standard approach for laying out plots

to minimize the impact of field variability.[3] It is crucial to select a uniform trial area and

avoid edge effects from field boundaries or other potential sources of variability.[5]

Spray Application Parameters
The following tables summarize key spray application parameters for Cycloxydim and related

ACCase inhibiting herbicides, providing a range of values to guide trial setup.

Table 1: General Application Parameters
Parameter

Recommended
Value/Range

Source(s)

Application Timing
Post-emergence, when grass

weeds are actively growing.
[1]

Plot Size
10 m² (minimum); 20 m² to 50

m² (examples)
[2]

Replicates
4 (minimum); 5-6 for uneven

pressure
[2][4]

Experimental Design Randomized Complete Block [3]

Table 2: Sprayer and Nozzle Specifications
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Parameter
Recommended
Specification

Source(s)

Sprayer Type

CO2-pressurized backpack or

small boom sprayers are

common for small plot trials.

An example from a Cycloxydim

trial used an AZO propane gas

powered sprayer.

[4]

Nozzle Type

Flat fan nozzles are frequently

recommended and have been

used in Cycloxydim trials. Air

induction (AI) nozzles can be

used to reduce drift.

Spray Pressure

20-60 PSI (138-414 kPa) is a

general range for herbicide

applications.

[6]

Boom Height

Typically 40-50 cm above the

target canopy to ensure proper

spray pattern overlap.

[7]

Travel Speed

Dependent on desired

application volume and nozzle

flow rate; must be kept

constant.

[6]

Table 3: Application Volume and Adjuvants
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Parameter Recommended Rate Source(s)

Application Rate (Cycloxydim)
75-300 g a.i./ha (example from

a maize trial).
[3]

Water Volume

80 - 138 L/ha (example from a

Cycloxydim trial). A general

range can be 50-400 L/ha

depending on the target and

conditions.

Adjuvant Type

Crop Oil Concentrate (COC) or

Methylated Seed Oil (MSO)

are recommended for ACCase

inhibitors like Cycloxydim to

enhance efficacy.

[8]

Adjuvant Rate (COC) 1.0% v/v [8]

Adjuvant Rate (MSO) 0.5% - 1.0% v/v [8]

Experimental Protocols
Sprayer Calibration Protocol
Accurate sprayer calibration is critical for reliable trial results.[4][6]

Objective: To ensure the sprayer delivers the intended volume of spray solution per unit area.

Materials:

Sprayer to be used in the trial

Measuring tape

Stopwatch

Graduated measuring cylinder

Water
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Procedure:

Select Parameters: Determine the desired travel speed, spray pressure, and nozzle type for

the trial.

Measure Nozzle Flow Rate:

Fill the sprayer tank with clean water.

Set the pressure to the desired level.

Collect the output from each nozzle for a set period (e.g., 30 or 60 seconds).

Measure the collected volume for each nozzle. The output of each nozzle should be within

5-10% of the average. Replace any nozzles that are outside this range.

Determine Travel Speed:

Mark out a known distance in the trial area (e.g., 50 meters).

Time how long it takes to walk or drive this distance at the intended application speed.

Calculate the speed in meters per second or kilometers per hour.

Calculate Application Volume:

Use the following formula to calculate the application volume in Liters per hectare (L/ha):

Volume (L/ha) = (Nozzle flow rate (L/min) * 600) / (Nozzle spacing (m) * Speed (km/h))

Adjust as Needed: If the calculated volume is not within the desired range, adjust the travel

speed or spray pressure and recalibrate. Major changes in volume may require changing

nozzles.

Herbicide Application Protocol
Objective: To apply Cycloxydim treatments uniformly and accurately to the designated plots.

Materials:
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Calibrated sprayer

Cycloxydim formulation

Recommended adjuvant

Personal Protective Equipment (PPE) as per product label

Plot map and markers

Procedure:

Trial Site Preparation: Ensure plots are clearly marked and the trial layout corresponds to the

experimental design.[4]

Weather Monitoring: Record environmental conditions (temperature, humidity, wind speed,

and direction) before and during application. Avoid spraying in conditions that could lead to

drift or reduced efficacy.[9]

Tank Mixing:

Fill the sprayer tank to half full with clean water.

Add the required amount of Cycloxydim to the tank.

Add the recommended adjuvant.

Fill the tank to the final volume with water.

Agitate the mixture thoroughly.

Application:

Begin spraying just outside the plot to ensure the boom is fully primed and operating at the

correct pressure when entering the plot.

Maintain a constant travel speed and boom height throughout the application.

Ensure complete and uniform coverage of the target weeds within the plot.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1459944?utm_src=pdf-body
https://crops.extension.iastate.edu/cropnews/2016/02/selecting-nozzles-postemergence-herbicides
https://greenwayweedsolutions.com/blogs/content/comprehensive-guide-to-nozzle-selection-for-herbicide-spraying-in-weed-control
https://www.benchchem.com/product/b1459944?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1459944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Turn off the sprayer immediately after exiting the plot.

Decontamination: Thoroughly clean the sprayer with a suitable cleaning agent after

application to prevent cross-contamination of subsequent trials.

Visualizations
Experimental Workflow for Small Plot Herbicide Trial
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Caption: Workflow for a small plot herbicide efficacy trial.
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Signaling Pathway of ACCase Inhibition by Cycloxydim
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1459944?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1459944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

